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Compound of Interest

Compound Name: O,O,O-Triphenyl phosphorothioate

Cat. No.: B1584501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of O,O,O-Triphenyl
phosphorothioate in various solvents. Due to the limited availability of precise quantitative

data in public literature, this document summarizes known qualitative and quantitative solubility

information and offers a detailed experimental protocol for determining solubility in a laboratory

setting.

Core Compound Information
O,O,O-Triphenyl phosphorothioate is a mono-constituent substance with the molecular

formula C18H15O3PS.[1][2] It is primarily used in industrial applications as an insecticide,

acaricide, lubricant additive, and flame retardant.[1][3]

Solubility Profile
O,O,O-Triphenyl phosphorothioate is characterized by its low solubility in aqueous solutions

and good solubility in several organic solvents.

Quantitative Solubility Data
The available quantitative solubility data for O,O,O-Triphenyl phosphorothioate is limited.

The following table summarizes the known values.
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Solvent Temperature Solubility

Water 20 °C < 0.02 mg/L

It is important to note that while qualitative sources indicate solubility in solvents such as

acetone, ethanol, ether, and ketones, specific quantitative data is not readily available in the

reviewed literature.[1]

Qualitative Solubility Information
Solvent Class Solubility

Alcohols (e.g., Ethanol) Soluble[1]

Ketones (e.g., Acetone) Soluble[1]

Ethers (e.g., Diethyl Ether) Soluble[1]

Water Insoluble[1]

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The equilibrium shake-flask method is a widely recognized and reliable technique for

determining the thermodynamic solubility of a solid compound in a given solvent.

Principle
An excess amount of the solid compound is agitated in the solvent for a prolonged period to

ensure that equilibrium is reached between the dissolved and undissolved solute. The resulting

saturated solution is then separated from the excess solid and the concentration of the

dissolved solute is measured.

Materials and Equipment
O,O,O-Triphenyl phosphorothioate (solid)

Solvent of interest (e.g., acetone, ethanol, diethyl ether)
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Analytical balance

Glass vials or flasks with screw caps

Orbital shaker or magnetic stirrer with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or another appropriate analytical instrument.

Procedure
Preparation: Add an excess amount of O,O,O-Triphenyl phosphorothioate to a series of

glass vials. The exact amount should be sufficient to ensure that undissolved solid remains

at the end of the experiment.

Solvent Addition: Accurately pipette a known volume of the desired solvent into each vial.

Equilibration: Tightly cap the vials and place them in an orbital shaker or on a magnetic

stirrer with controlled temperature. Agitate the samples at a constant speed for a sufficient

time to reach equilibrium (typically 24-72 hours).

Phase Separation: After equilibration, allow the vials to stand undisturbed for a period to

allow the excess solid to sediment. For finer suspensions, centrifugation at a controlled

temperature can be used to facilitate separation.

Sample Collection: Carefully withdraw an aliquot of the supernatant (the clear, saturated

solution) using a syringe. Immediately filter the aliquot through a syringe filter into a clean

vial to remove any remaining solid particles.

Dilution: Accurately dilute the filtered saturated solution with the solvent to a concentration

that falls within the linear range of the analytical method.
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Quantification: Analyze the diluted samples using a calibrated HPLC method or another

suitable analytical technique to determine the concentration of O,O,O-Triphenyl
phosphorothioate.

Calculation: Calculate the solubility of O,O,O-Triphenyl phosphorothioate in the solvent

based on the measured concentration and the dilution factor. The results are typically

expressed in units such as g/L, mg/mL, or mol/L.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the shake-flask solubility determination

method.

Preparation Equilibration Phase Separation Analysis

Weigh Excess Solute Add Known Volume of Solvent Agitate at Constant Temperature
(24-72 hours) Sedimentation / Centrifugation Filter Supernatant Dilute Sample Quantify by HPLC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. TRIPHENYL PHOSPHOROTHIONATE - Ataman Kimya [atamanchemicals.com]

2. O,O,O-Triphenyl phosphorothioate | 597-82-0 | Benchchem [benchchem.com]

3. O,O,O-Triphenyl Phosphorothioate Proposed as REACH SVHC - Foresight
[useforesight.io]

To cite this document: BenchChem. [A Technical Guide to the Solubility of O,O,O-Triphenyl
Phosphorothioate]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1584501?utm_src=pdf-body
https://www.benchchem.com/product/b1584501?utm_src=pdf-body
https://www.benchchem.com/product/b1584501?utm_src=pdf-body
https://www.benchchem.com/product/b1584501?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584501?utm_src=pdf-custom-synthesis
https://www.atamanchemicals.com/triphenyl-phosphorothionate_u30416/
https://www.benchchem.com/product/b1584501
https://www.useforesight.io/news/o-o-o-triphenyl-phosphorothioate-proposed-as-reach-svhc
https://www.useforesight.io/news/o-o-o-triphenyl-phosphorothioate-proposed-as-reach-svhc
https://www.benchchem.com/product/b1584501#solubility-of-o-o-o-triphenyl-phosphorothioate-in-various-solvents
https://www.benchchem.com/product/b1584501#solubility-of-o-o-o-triphenyl-phosphorothioate-in-various-solvents
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1584501#solubility-of-o-o-o-triphenyl-
phosphorothioate-in-various-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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